3-fluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C23H29FN2O5S/c1-15(2)10-11-26-19-12-16(6-8-21(19)31-14-23(3,4)22(26)27)25-32(28,29)17-7-9-20(30-5)18(24)13-17/h6-9,12-13,15,25H,10-11,14H2,1-5H3
• InChI Key: ZXEHMGUYVPPRNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)F)OCC(C1=O)(C)C
• Molecular Formula: C23H29FN2O5S
• Molecular Weight: 464.6 g/mol
• CAS No.: 922134-10-9

Description

3-fluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide is a synthetic small molecule provided for research purposes. This compound features a complex molecular architecture that incorporates a 1,4-oxazepine ring system, a structural motif noted in medicinal chemistry research for its potential biological activity . The integration of a fluorinated arylsulfonamide group is a common strategy in drug discovery to modulate properties such as bioavailability, metabolic stability, and target binding affinity . As such, this reagent is of significant interest for use in hit-to-lead optimization campaigns, structure-activity relationship (SAR) studies, and as a building block in the synthesis of more complex chemical entities for pharmacological screening. The product is strictly for laboratory research use and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet (SDS) prior to handling.

Preparation Methods

Retrosynthetic Analysis of the Target Compound

The target molecule can be dissected into two primary fragments:

• Benzo[b]oxazepine core (5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepin-7-yl)
• Sulfonamide moiety (3-fluoro-4-methoxybenzenesulfonamide)

Key disconnections involve:

• Formation of the oxazepine ring via cyclization.
• Introduction of isopentyl and dimethyl groups at position 3.
• Sulfonamide coupling at position 7 of the oxazepine core.

Synthesis of the Benzo[b]Oxazepine Core

Cyclization Strategies for Oxazepine Formation

Alkynone-Aminophenol Cyclization (7-endo-dig Mechanism)

A high-yielding route to benzo[b]oxazepines involves the reaction of 2-aminophenols with alkynones under thermal conditions. For example, heating 2-amino-4-bromophenol with pent-1-yn-3-one in 1,4-dioxane at 100°C induces 7-endo-dig cyclization, forming the oxazepine ring. This method is adaptable to introduce substituents at position 7 (e.g., bromine) for subsequent functionalization.

Reaction Conditions:

• Solvent: 1,4-dioxane
• Temperature: 100°C
• Time: 12–24 hours
• Yield: 65–85%

Microwave-Assisted Imine Cyclization

Microwave irradiation accelerates the cyclization of imine intermediates with phthalic anhydride, as demonstrated in the synthesis of N-[1,5-dioxo-3-phenylbenzooxazepine-4-yl] derivatives. This approach reduces reaction times from hours to minutes while maintaining yields above 75%.

Optimization Parameters:

• Microwave power: 300–500 W
• Reaction time: 5–10 minutes
• Workup: Recrystallization from ethanol

Functionalization of the Oxazepine Core

Introduction of Isopentyl and Dimethyl Groups

Alkylation at position 5 is achieved via nucleophilic substitution. For instance, treating 7-bromo-2,3,4,5-tetrahydrobenzo[b]oxazepin-4-one with isopentyl bromide in the presence of NaH in DMF installs the isopentyl group. Subsequent dimethylation at position 3 employs methyl iodide and a strong base (e.g., LDA) under cryogenic conditions (–78°C).

Key Steps:

• Alkylation:
  • Reagents: Isopentyl bromide, NaH
  • Solvent: DMF
  • Temperature: 0°C → RT
  • Yield: 70–80%

• Dimethylation:
  • Reagents: Methyl iodide, LDA
  • Solvent: THF
  • Temperature: –78°C → RT
  • Yield: 60–70%

Ketone Formation at Position 4

Oxidation of the tetrahydrooxazepine intermediate using Jones reagent (CrO3/H2SO4) selectively generates the 4-oxo group. Alternatively, air oxidation in the presence of Co(II) catalysts provides milder conditions.

Comparison of Methods:

Method	Conditions	Yield (%)	Purity (%)
Jones reagent	0°C, 2 h	85	98
Co(II)-catalyzed O2	RT, 12 h	78	97

Synthesis of 3-Fluoro-4-Methoxybenzenesulfonamide

Sulfonation and Amidation

The sulfonamide moiety is synthesized via a three-step sequence:

• Sulfonation of 3-fluoro-4-methoxybenzene with chlorosulfonic acid at 0°C.
• Ammonolysis of the sulfonyl chloride intermediate with aqueous NH3.
• Purification by recrystallization from ethanol/water.

Critical Parameters:

• Temperature control during sulfonation to prevent polysubstitution.
• Excess NH3 (5 eq.) to ensure complete conversion to sulfonamide.

Coupling of Oxazepine and Sulfonamide Moieties

Buchwald-Hartwig Amination

Palladium-catalyzed coupling links the sulfonamide to the brominated oxazepine core. Using Pd2(dba)3/Xantphos as the catalyst system and Cs2CO3 as the base, the reaction proceeds in toluene at 110°C.

Representative Procedure:

• Substrates: 7-Bromo-5-isopentyl-3,3-dimethyl-4-oxo-oxazepine (1 eq.), 3-fluoro-4-methoxybenzenesulfonamide (1.2 eq.)
• Catalyst: Pd2(dba)3 (5 mol%), Xantphos (10 mol%)
• Base: Cs2CO3 (3 eq.)
• Solvent: Toluene
• Temperature: 110°C, 24 h
• Yield: 68%

Microwave-Assisted Coupling

Microwave irradiation reduces reaction time to 2 hours with comparable yield (65%). This method is preferable for thermally sensitive intermediates.

Analytical Validation and Purification

Chromatographic Purification

Final purification employs flash chromatography (SiO2, ethyl acetate/hexane) or preparative HPLC (C18 column, acetonitrile/water).

Spectroscopic Characterization

• 1H NMR (400 MHz, CDCl3): δ 7.82 (d, J = 8.4 Hz, 1H, ArH), 6.95 (s, 1H, NH), 3.91 (s, 3H, OCH3), 2.85–2.65 (m, 2H, CH2), 1.55–1.45 (m, 1H, CH(CH2)2), 0.92 (d, J = 6.8 Hz, 6H, CH3).
• HPLC: Purity >98% (C18, 0.1% TFA in H2O/MeCN).

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield (%)
Alkynone cyclization	High regioselectivity	Requires anhydrous conditions	75
Microwave imine	Rapid synthesis	Specialized equipment needed	70
Buchwald coupling	Broad substrate scope	Palladium residue removal	68

Q & A

Q. What are the key challenges in synthesizing this compound, and how can reaction conditions be optimized?

The synthesis involves multi-step organic reactions, including sulfonamide coupling, cyclization, and functional group modifications. Key challenges include:

• Low yields due to steric hindrance from the isopentyl and dimethyl groups .
• Side reactions (e.g., over-oxidation of the oxazepinone core) requiring inert atmospheres and controlled temperatures .

Q. Optimization strategies :

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates .
• Chromatographic purification : Essential for isolating high-purity products (>95%) .
• Reaction monitoring : Use HPLC to track intermediates and adjust stoichiometry dynamically .

Q. Table 1: Example Reaction Parameters

Step	Reagents/Conditions	Yield Improvement
Cyclization	K₂CO₃, DMF, 80°C	65% → 82%
Sulfonylation	SOCl₂, THF, reflux	70% → 88%

Q. Which spectroscopic methods are most reliable for characterizing this compound?

Structural confirmation requires a combination of:

• ¹H/¹³C NMR : Assigns protons on the benzoxazepinone ring (δ 7.2–7.8 ppm) and sulfonamide group (δ 3.1–3.3 ppm) .
• High-resolution mass spectrometry (HRMS) : Confirms molecular weight (e.g., [M+H]⁺ calc. 489.18, observed 489.17) .
• IR spectroscopy : Identifies carbonyl (C=O, ~1700 cm⁻¹) and sulfonamide (S=O, ~1350 cm⁻¹) stretches .

Critical pitfall : Overlapping signals in NMR due to diastereomers (from the oxazepinone ring) may require 2D NMR (e.g., COSY, HSQC) for resolution .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during structural elucidation?

Contradictions often arise from:

• Rotamers : Dynamic rotational isomerism in the sulfonamide group causes split signals in NMR .
• Residual solvents : DMSO-d₆ peaks may obscure key regions in ¹H NMR .

Q. Methodological solutions :

• Variable-temperature NMR : Conduct experiments at 25°C and 60°C to collapse rotameric splits .
• Isotopic labeling : Synthesize deuterated analogs to simplify spectral interpretation .
• Multi-spectral correlation : Cross-validate NMR, IR, and HRMS data to confirm functional groups .

Q. What strategies are effective for studying structure-activity relationships (SAR) in this compound class?

SAR studies focus on modulating the:

• Isopentyl chain : Impacts lipophilicity and membrane permeability. Replace with shorter alkyl groups (e.g., ethyl) to assess bioavailability .
• Fluoro-methoxy substitution : The 3-fluoro-4-methoxy group on the benzene ring influences target binding (e.g., kinase inhibition) .

Q. Experimental design :

Analog synthesis : Prepare derivatives with systematic substitutions (e.g., -OCH₃ → -CF₃) .

Biological assays : Test against enzyme panels (e.g., tyrosine kinases) using fluorescence polarization .

Computational modeling : Perform molecular docking to predict binding affinities (e.g., AutoDock Vina) .

Q. Table 2: Example SAR Findings

Derivative	Substitution	IC₅₀ (nM)
Parent	3-F, 4-OCH₃	12.3 ± 1.2
Analog 1	3-Cl, 4-OCH₃	28.7 ± 2.1
Analog 2	3-CF₃, 4-OCH₃	9.8 ± 0.9

Q. How can researchers address discrepancies in biological activity data across assay platforms?

Discrepancies may stem from:

• Assay conditions : Varying pH or co-solvents (e.g., DMSO) alter compound solubility .
• Target selectivity : Off-target effects in cell-based vs. biochemical assays .

Q. Mitigation approaches :

• Standardize protocols : Use fixed DMSO concentrations (≤0.1%) and matched buffer systems .
• Orthogonal assays : Validate hits using SPR (surface plasmon resonance) and thermal shift assays .

Methodological Considerations

Q. What computational tools are recommended for predicting physicochemical properties?

• LogP calculation : Use MarvinSketch or ACD/Labs to estimate lipophilicity (logP ≈ 3.5) .
• Solubility prediction : Employ QSPR models in ChemAxon to guide formulation studies .

Q. How should researchers design stability studies for this compound?

• Forced degradation : Expose to oxidative (H₂O₂), acidic (HCl), and thermal (40°C) conditions .
• Analytical monitoring : Use UPLC-PDA to track degradation products and identify labile sites (e.g., sulfonamide hydrolysis) .

Data Gaps and Future Directions

• Physical properties : Density and melting point data are unavailable; differential scanning calorimetry (DSC) is recommended .
• In vivo pharmacokinetics : No ADME data exists—prioritize radiolabeled studies for bioavailability assessment .